Cas no 77580-36-0 (Ethanone,2-chloro-1-[4-(2-hydroxyethyl)-1-piperazinyl]-)

• Product Name: Ethanone,2-chloro-1-[4-(2-hydroxyethyl)-1-piperazinyl]-
• CAS No: 77580-36-0
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• CID: 550377
• PubChem ID: 2757607
• Update Time: 2025-04-19

Ethanone,2-chloro-1-[4-(2-hydroxyethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-[4-(2-hydroxyethyl)-1-piperazinyl]-
• 1-Piperazineethanol,4-(chloroacetyl)- (9CI)
• 2-Chloro-1-[4-(2-hydroxyethyl)-1-piperazinyl]ethanone
• 1-Piperazineethanol,4-(chloroacetyl)-(9ci)
• DTXSID401216456
• AKOS002664724
• 77580-36-0

• Inchi： 1S/C8H15ClN2O2/c9-7-8(13)11-3-1-10(2-4-11)5-6-12/h12H,1-7H2
• InChI Key： GTPBAYNQHIBLAI-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CCO)CC1)=O

Computed Properties

• Exact Mass: 206.08235
• Monoisotopic Mass: 206.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.78